Cas no 154590-46-2 (N-[[3-[4-[4-(2-Cyanoethyl)-1-piperazinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide)

N-[[3-[4-[4-(2-Cyanoethyl)-1-piperazinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide structure
154590-46-2 structure
Product Name:N-[[3-[4-[4-(2-Cyanoethyl)-1-piperazinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide
CAS No:154590-46-2
MF:C19H24FN5O3
MW:389.42396736145
CID:65378
PubChem ID:21462616
Update Time:2025-04-18

N-[[3-[4-[4-(2-Cyanoethyl)-1-piperazinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide Chemical and Physical Properties

Names and Identifiers

    • N-[[3-[4-[4-(2-Cyanoethyl)-1-piperazinyl]-3-fluorophenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide
    • SCHEMBL7493054
    • N-[[3-[4-[4-(2-cyanoethyl)piperazin-1-yl]-3-fluorophenyl]-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
    • 154590-46-2
    • Inchi: 1S/C19H24FN5O3/c1-14(26)22-12-16-13-25(19(27)28-16)15-3-4-18(17(20)11-15)24-9-7-23(8-10-24)6-2-5-21/h3-4,11,16H,2,6-10,12-13H2,1H3,(H,22,26)
    • InChI Key: CDLWRFKEONBDNF-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1N1CCN(CCC#N)CC1)N1C(=O)OC(CNC(C)=O)C1

Computed Properties

  • Exact Mass: 389.18600
  • Monoisotopic Mass: 389.18631781g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 616
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 88.9Ų

Experimental Properties

  • Density: 1.270
  • PSA: 88.91000
  • LogP: 1.78148
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